Cas no 1207012-50-7 (1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole)

• Product Name: 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole
• CAS No: 1207012-50-7
• MF: C₂₀H₁₉ClN₂S
• MW: 354.896262407303
• CID: 5445205
• Update Time: 2025-06-09

1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-2-cyclopentylsulfanyl-5-phenylimidazole
• 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole

• Inchi： 1S/C20H19ClN2S/c21-16-9-6-10-17(13-16)23-19(15-7-2-1-3-8-15)14-22-20(23)24-18-11-4-5-12-18/h1-3,6-10,13-14,18H,4-5,11-12H2
• InChI Key： SNYZPENVENBXJG-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=CC(Cl)=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole

1-(3-Chlorophenyl)-2-(Cyclopentylsulfanyl)-5-Phenyl-1H-Imidazole: A Comprehensive Overview

The compound with CAS No. 1207012-50-7, known as 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the imidazole family, a class of heterocyclic compounds characterized by their five-membered ring structure containing two nitrogen atoms. The presence of 3-chlorophenyl and cyclopentylsulfanyl substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole in drug discovery. Its ability to act as a scaffold for bioactive molecules has been explored in several research papers. For instance, researchers have investigated its role as a template for designing inhibitors targeting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The imidazole core of the molecule is particularly advantageous due to its ability to form hydrogen bonds and interact with biological targets, enhancing bioavailability and efficacy.

In addition to its medicinal applications, this compound has also found relevance in materials science. The incorporation of cyclopentylsulfanyl groups into the imidazole framework has been shown to improve the thermal stability and mechanical properties of polymers. This makes it a potential candidate for high-performance materials used in aerospace and electronics industries. Recent advancements in polymer chemistry have demonstrated how such modifications can lead to materials with enhanced durability under extreme conditions.

The synthesis of 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazole ring through condensation reactions, followed by selective substitution to introduce the 3-chlorophenyl and cyclopentylsulfanyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for industrial applications.

From an environmental standpoint, the compound's synthesis has been evaluated for sustainability. Efforts are being made to minimize waste generation and reduce energy consumption during production. Green chemistry principles are increasingly being integrated into the synthesis protocols, aligning with global initiatives for sustainable development.

Looking ahead, the future of 1-(3-chlorophenyl)-2-(cyclopentylsulfanyl)-5-phenyl-1H-imidazole lies in its ability to bridge gaps between different scientific disciplines. Its versatility as both a medicinal agent and a material component positions it as a key molecule in interdisciplinary research. Continued exploration into its properties will undoubtedly unlock new avenues for innovation across various sectors.